Cas no 15119-34-3 (3-Cyanocoumarin)

• Product Name: 3-Cyanocoumarin
• CAS No: 15119-34-3
• MF: C₁₀H₅NO₂
• MW: 171.152202367783
• MDL: MFCD00115699
• CID: 87488
• PubChem ID: 203763
• Update Time: 2025-06-13

3-Cyanocoumarin Chemical and Physical Properties

Names and Identifiers

• 3-CYANOCOUMARIN
• 2-oxo-2h-1-benzopyran-3-carbonitril
• 2-oxo-2h-1-benzopyran-3-carbonitrile
• RARECHEM AB KA K004
• Coumarin-3-carbonitrile
• 2-oxochromene-3-carbonitrile
• Coumarin-3-carbonitrile, 97%
• 2-oxo-2H-chromene-3-carbonitrile
• 3-Cyano-coumarin
• 2H-1-Benzopyran-3-carbonitrile, 2-oxo-
• Coumarin, 3-cyano- (7CI,8CI)
• PubChem8675
• Maybridge1_000749
• Oprea1_612712
• 2-oxo-chromene-3-carbonitrile
• HMS543K01
• QKJALQPLNMEDAV-UHFFFAOYSA-N
• 2-oxo-1-benzopy
• 3-Cyanocoumarin

• MDL： MFCD00115699
• Inchi： 1S/C10H5NO2/c11-6-8-5-7-3-1-2-4-9(7)13-10(8)12/h1-5H
• InChI Key： QKJALQPLNMEDAV-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=CC2C=CC=CC1=2)=O
• BRN： 0142122

Computed Properties

• Exact Mass: 171.03200
• Monoisotopic Mass: 171.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 350.7 °C at 760 mmHg
• Flash Point: 167.2 °C
• Refractive Index: 1.621
• PSA: 54.00000
• LogP: 1.66468
• λmax: 358(DMSO)(lit.)
• Solubility: Not determined

3-Cyanocoumarin Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：DJ2218100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-Cyanocoumarin

3-Cyanocoumarin (CAS No. 15119-34-3): A Comprehensive Overview

3-Cyanocoumarin (CAS No. 15119-34-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 7-hydroxy-2H-chromen-2-one, 3-cyano-, is characterized by its unique chemical structure, which includes a coumarin backbone and a cyano group. The combination of these functional groups endows 3-Cyanocoumarin with a range of interesting properties and potential applications.

The chemical structure of 3-Cyanocoumarin is defined by its molecular formula, C₉H₅NO₂. It is a white to off-white crystalline solid with a melting point of approximately 185-187°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental and industrial applications.

In recent years, 3-Cyanocoumarin has been the subject of extensive research due to its potential biological activities. One of the most notable areas of investigation is its antimicrobial properties. Studies have shown that 3-Cyanocoumarin exhibits significant inhibitory effects against a variety of bacteria and fungi. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 3-Cyanocoumarin effectively inhibited the growth of *Staphylococcus aureus* and *Candida albicans* at low concentrations. This makes it a promising candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 3-Cyanocoumarin has also been explored for its antioxidant and anti-inflammatory activities. Research published in the *European Journal of Medicinal Chemistry* highlighted the compound's ability to scavenge free radicals and reduce oxidative stress. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential therapeutic agent for inflammatory diseases.

The photochemical properties of 3-Cyanocoumarin have also attracted considerable interest. Coumarins are known for their fluorescence and photostability, which make them useful in various optical applications. 3-Cyanocoumarin, in particular, exhibits strong fluorescence in the blue region of the spectrum when excited by UV light. This property has led to its use as a fluorescent probe in bioimaging and sensing applications. For example, a study in the *Journal of Fluorescence* demonstrated the utility of 3-Cyanocoumarin-based probes for detecting specific biomolecules in living cells.

In the pharmaceutical industry, 3-Cyanocoumarin has been investigated as a lead compound for drug development. Its unique chemical structure provides a scaffold for the synthesis of more complex molecules with enhanced biological activities. Researchers have used 3-Cyanocoumarin as a starting point to develop novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, derivatives of 3-Cyanocoumarin have shown promise in inhibiting cancer cell proliferation and inducing apoptosis.

The synthesis of 3-Cyanocoumarin can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of salicylaldehyde with malononitrile followed by cyclization under acidic conditions. Another approach involves the reaction of 2-cyanoacetic acid with phenol derivatives under appropriate conditions. These synthetic methods have been optimized to improve yield and purity, making large-scale production feasible.

Safety considerations are an important aspect when handling any chemical compound. While 3-Cyanocoumarin is generally considered safe for laboratory use when proper precautions are taken, it is essential to follow standard safety protocols such as wearing personal protective equipment (PPE) and working in well-ventilated areas. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-Cyanocoumarin (CAS No. 15119-34-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers valuable properties such as antimicrobial activity, antioxidant capacity, anti-inflammatory effects, and photochemical behavior. Ongoing research continues to uncover new possibilities for this intriguing molecule, making it an exciting area of study for scientists and researchers worldwide.